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Compound of Interest

Compound Name: 1-Amino-3-phenylpropan-2-ol

Cat. No.: B1275374 Get Quote

Essential Safety and Handling Guide for 1-
Amino-3-phenylpropan-2-ol
This guide provides immediate and essential safety and logistical information for handling 1-
Amino-3-phenylpropan-2-ol (CAS: 50411-26-2) in a laboratory setting. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Summary: 1-Amino-3-phenylpropan-2-ol is harmful if swallowed or inhaled, causes

skin irritation, and serious eye irritation.[1] It may also cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory to minimize exposure and ensure safety.

The following table summarizes the required PPE for handling 1-Amino-3-phenylpropan-2-ol.
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Body Part Recommended Protection Specification

Eyes/Face
Safety Goggles with side-

shields

Conforming to EN 166 (EU) or

NIOSH (US) approved

standards.[2]

Skin Chemical-resistant gloves

Inspect gloves prior to use and

dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices.[3]

Protective clothing

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[4] Consider

fire/flame resistant and

impervious clothing.[2]

Respiratory Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[4]

[5] For nuisance exposures, a

type P95 (US) or type P1 (EU

EN 143) particle respirator may

be used. For higher-level

protection, use type

OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[3][5]

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated place.[2]
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Avoid contact with skin and eyes.[2][6]

Avoid the formation of dust and aerosols.[2][5]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][4]

Store in a locked-up area.[4][7]

Incompatible materials include strong oxidizing agents.[4]

Accidental Release Measures:

Evacuate personnel to safe areas.[5]

Use personal protective equipment.[2][5]

Avoid dust formation.[2][5]

Sweep up and shovel the material into a suitable, closed container for disposal.[5][7]

Do not let the product enter drains.[5]

Disposal:

Dispose of contents/container to an approved waste disposal plant.[4]

Offer surplus and non-recyclable solutions to a licensed disposal company.[3][5]

Contaminated packaging should be disposed of as an unused product.[3][5]

Experimental Workflow
The following diagram outlines the standard operating procedure for handling 1-Amino-3-
phenylpropan-2-ol in a laboratory setting.
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Caption: Workflow for handling 1-Amino-3-phenylpropan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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